Cas no 2576471-49-1 (DBCO-SS-COOH)

• Product Name: DBCO-SS-COOH
• CAS No: 2576471-49-1
• MF: C₂₉H₄₃N₅
• MW: 461.69
• CID: 5144203
• Update Time: 2025-06-14

DBCO-SS-COOH Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethyl-1-piperazinyl)-4-[4-(4-ethyl-1-piperazinyl)phenyl]-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine
• 3-[4-(4-Ethyl-1-piperazinyl)phenyl]-3-oxopropanamide
• Diagnostic Kit (Colloidal Gold） for IgG/IgM Antibody to SARS-CoV-2
• DBCO-trisulfo-Cyanine3.5
• DBCO-trisulfo-Cyanine5.5
• DBCO-trisulfo-ICG
• DBCO-ICG
• DBCO-PEG1000-acid
• DBCO-SS-COOH

• Inchi： 1S/C29H43N5/c1-3-31-15-19-33(20-16-31)25-13-11-24(12-14-25)27-23-29(34-21-17-32(4-2)18-22-34)30-28-10-8-6-5-7-9-26(27)28/h11-14,23H,3-10,15-22H2,1-2H3
• InChI Key： VGLORHMSNAOAAT-UHFFFAOYSA-N
• SMILES： C12CCCCCCC1=C(C1=CC=C(N3CCN(CC)CC3)C=C1)C=C(N1CCN(CC)CC1)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on DBCO-SS-COOH

Comprehensive Overview of DBCO-SS-COOH (CAS No. 2576471-49-1): A Versatile Click Chemistry Reagent

In the rapidly evolving field of bioconjugation and click chemistry, DBCO-SS-COOH (CAS No. 2576471-49-1) has emerged as a pivotal reagent for researchers seeking efficient and selective coupling strategies. This compound combines the unique properties of a dibenzocyclooctyne (DBCO) group, a disulfide (SS) linker, and a carboxylic acid (COOH) functional group, making it indispensable for applications in drug delivery, protein labeling, and nanomaterials engineering. Its CAS number 2576471-49-1 ensures precise identification in regulatory and commercial contexts.

The growing demand for DBCO-SS-COOH is driven by its compatibility with azide-alkyne cycloaddition reactions, a cornerstone of modern bioorthogonal chemistry. Unlike traditional copper-catalyzed click reactions, DBCO-based reagents operate without cytotoxic catalysts, making them ideal for live-cell imaging and in vivo applications. Users frequently search for terms like "DBCO-SS-COOH solubility", "DBCO-SS-COOH conjugation protocol", and "DBCO vs. azide reactivity", reflecting its widespread utility in interdisciplinary research.

One of the standout features of DBCO-SS-COOH is its disulfide bridge, which introduces redox-sensitive cleavage capabilities. This property aligns with current trends in stimuli-responsive drug delivery systems, where controlled release under reducing conditions (e.g., intracellular glutathione) is highly desirable. Researchers exploring cancer therapeutics or targeted nanocarriers often prioritize this reagent due to its dual functionality: stable conjugation via DBCO-azide click chemistry and programmable degradation via SS bond reduction.

The carboxylic acid terminus in DBCO-SS-COOH further expands its applicability, enabling straightforward amide bond formation with amines using standard NHS/EDC coupling protocols. This flexibility addresses common user queries such as "how to modify DBCO-SS-COOH with peptides" or "DBCO-SS-COOH crosslinking strategies". Recent publications highlight its use in antibody-drug conjugates (ADCs) and proteomics, where precise labeling and minimal side reactions are critical.

From a technical perspective, CAS No. 2576471-49-1 is characterized by high purity (>95% by HPLC) and stability under recommended storage conditions (-20°C, anhydrous environment). Its molecular weight (C₂₁H₁₆N₂O₄S₂) and structural formula are frequently cited in patent applications related to biomaterials and diagnostic probes. Notably, the reagent’s compatibility with aqueous buffers (pH 6–8) and organic solvents like DMSO enhances its adaptability across experimental setups.

Emerging discussions in scientific forums and search engine analytics reveal increasing interest in combining DBCO-SS-COOH with cutting-edge technologies such as CRISPR-Cas9 delivery and extracellular vesicle engineering. These applications leverage the compound’s ability to facilitate site-specific modifications while maintaining biocompatibility—a recurring theme in user-generated questions like "DBCO-SS-COOH for nanoparticle functionalization" or "optimizing DBCO labeling efficiency".

In summary, DBCO-SS-COOH (CAS No. 2576471-49-1) represents a convergence of innovation and practicality in chemical biology. Its design addresses key challenges in bioconjugation, while its modular architecture supports diverse research objectives. As the scientific community continues to explore precision medicine and smart materials, this reagent is poised to remain at the forefront of click chemistry advancements.